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Compound of Interest

Compound Name: C.I. Solvent Blue 3

Cat. No.: B1629615 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis and purification of

C.I. Solvent Blue 3 (Colour Index Number 42775), a triarylmethane dye also known as Spirit

Soluble Aniline Blue. This document details the chemical principles, experimental protocols,

and purification methodologies relevant to researchers in the fields of chemistry and materials

science.

Introduction to C.I. Solvent Blue 3
C.I. Solvent Blue 3 is a synthetic organic dye belonging to the triarylmethane class.[1] It is

characterized by its deep blue color and solubility in organic solvents, particularly alcohols,

hence its common name "Spirit Soluble."[1] Chemically, it is a mixture of the hydrochlorides of

diphenylated and triphenylated derivatives of rosaniline and pararosaniline.[2][3] The dye is

produced by the N-phenylation of C.I. Basic Violet 14 (Magenta).[1] Its primary applications are

in the formulation of inks, wood stains, and in various industrial coloring processes.

Table 1: Chemical and Physical Properties of C.I. Solvent Blue 3

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b1629615?utm_src=pdf-interest
https://www.benchchem.com/product/b1629615?utm_src=pdf-body
https://www.benchchem.com/product/b1629615?utm_src=pdf-body
https://www.benchchem.com/product/b1629615?utm_src=pdf-body
https://books.google.lt/books/about/Fundamental_Processes_of_Dye_Chemistry.html?id=b8XQAAAAMAAJ&redir_esc=y
https://books.google.lt/books/about/Fundamental_Processes_of_Dye_Chemistry.html?id=b8XQAAAAMAAJ&redir_esc=y
https://www.colour.org.uk/wp-content/uploads/2024/10/DHA43_P15.pdf
https://www.researchgate.net/publication/385290172_The_blue_that_once_was_Preparation_of_Aniline_Blue_Model_Fabrics_for_Investigating_the_Light-fading_Characteristics_of_the_Historic_Textile_Dye
https://books.google.lt/books/about/Fundamental_Processes_of_Dye_Chemistry.html?id=b8XQAAAAMAAJ&redir_esc=y
https://www.benchchem.com/product/b1629615?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value

C.I. Name Solvent Blue 3

C.I. Number 42775

CAS Number 8004-91-9

Chemical Class Triarylmethane

Appearance Dark blue or bronze-lustered powder

Solubility Soluble in ethanol; Insoluble in water[1]

Behavior in Acid

In concentrated sulfuric acid, it appears brown-

light yellow, and upon dilution, a blue precipitate

is formed.[1]

Behavior in Base
An aqueous solution of the dye turns brownish-

red upon the addition of sodium hydroxide.[1]

Synthesis of C.I. Solvent Blue 3
The synthesis of C.I. Solvent Blue 3 is achieved through the N-phenylation of rosaniline, the

primary constituent of C.I. Basic Violet 14. This reaction involves the substitution of the

hydrogen atoms on the primary amino groups of rosaniline with phenyl groups from aniline.

Underlying Chemical Principle
The core of the synthesis is a nucleophilic aromatic substitution reaction. Aniline acts as the

nucleophile, attacking the amino groups of the rosaniline base. The reaction is typically carried

out at a high temperature to overcome the activation energy barrier for the substitution. An acid

catalyst, such as benzoic acid or acetic acid, is often employed to facilitate the reaction.[1] The

extent of phenylation (di- or tri-substitution) can be influenced by the reaction conditions,

including the ratio of reactants and the reaction time.

Experimental Protocol: A Generalized Method
While precise industrial protocols are often proprietary, the following generalized laboratory-

scale procedure is based on established chemical principles for the synthesis of triarylmethane
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dyes.[1]

Materials:

C.I. Basic Violet 14 (Rosaniline hydrochloride)

Aniline (freshly distilled)

Benzoic acid (catalyst)

Hydrochloric acid

Ethanol

Equipment:

Three-necked round-bottom flask

Reflux condenser

Thermometer

Mechanical stirrer

Heating mantle

Filtration apparatus (e.g., Büchner funnel)

Procedure:

Reaction Setup: In a three-necked round-bottom flask equipped with a reflux condenser,

mechanical stirrer, and thermometer, combine C.I. Basic Violet 14 and a significant excess of

aniline.

Catalyst Addition: Add a catalytic amount of benzoic acid to the mixture. The presence of an

acid catalyst is crucial for achieving a desirable shade.[1]

Heating: Heat the reaction mixture to approximately 180 °C with continuous stirring.[1]

Maintain this temperature for several hours. The reaction progress can be monitored by
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taking small samples and observing the color change on a test paper or via thin-layer

chromatography.

Reaction Quench and Product Isolation: After the reaction is complete (typically several

hours), cool the mixture. Slowly and carefully add hydrochloric acid to the cooled mixture to

neutralize the excess aniline and to precipitate the hydrochloride salt of the newly formed

Solvent Blue 3.

Filtration: Filter the resulting precipitate using a Büchner funnel and wash it with a small

amount of ethanol to remove residual aniline hydrochloride and other impurities.

Drying: Dry the collected solid product in a vacuum oven at a moderate temperature.

Table 2: Generalized Reaction Conditions for the Synthesis of C.I. Solvent Blue 3

Parameter Condition Rationale

Reactants C.I. Basic Violet 14, Aniline
Aniline serves as both a

reactant and a solvent.

Reactant Ratio Excess Aniline
To drive the reaction towards

higher degrees of phenylation.

Catalyst Benzoic Acid or Acetic Acid

To facilitate the N-phenylation

reaction and influence the final

shade.[1]

Temperature ~180 °C

High temperature is required

for the nucleophilic aromatic

substitution.[1]

Reaction Time Several hours
To ensure a sufficient degree

of phenylation.

Purification of C.I. Solvent Blue 3
The crude product obtained from the synthesis contains a mixture of di- and triphenylated

rosanilines, unreacted starting materials, and byproducts. Purification is essential to achieve a

product with the desired color intensity and purity. A common method for purifying
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triarylmethane dyes involves the conversion of the dye salt to its free base form, which has

different solubility characteristics.

Purification Protocol: Solvent Extraction of the Color
Base
This procedure is based on the general method for the purification of triarylmethane dyes.

Materials:

Crude C.I. Solvent Blue 3

Aqueous solution of an inorganic base (e.g., sodium hydroxide or sodium carbonate)

A nonpolar, water-immiscible organic solvent (e.g., toluene or xylene)

Dilute hydrochloric acid

Ethanol

Equipment:

Beakers

Separatory funnel

Filtration apparatus

Procedure:

Formation of the Color Base: Dissolve the crude C.I. Solvent Blue 3 in a suitable solvent.

Add an aqueous solution of an inorganic base, such as sodium hydroxide, to convert the

hydrochloride salt of the dye into its free color base. The color base is typically insoluble in

water but soluble in nonpolar organic solvents.

Solvent Extraction: Transfer the mixture to a separatory funnel and add a nonpolar organic

solvent like toluene. Shake the funnel vigorously to extract the color base into the organic
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layer. Allow the layers to separate and discard the aqueous layer containing inorganic salts

and other water-soluble impurities.

Washing: Wash the organic layer with water to remove any remaining base and salts.

Precipitation of the Purified Dye: To the organic solution of the color base, add dilute

hydrochloric acid with stirring. This will convert the color base back to its hydrochloride salt,

which will precipitate out of the nonpolar solvent.

Isolation and Drying: Filter the purified precipitate, wash it with a small amount of ethanol,

and dry it under vacuum.
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Caption: Generalized workflow for the synthesis of C.I. Solvent Blue 3.
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Caption: General purification scheme for C.I. Solvent Blue 3 via color base extraction.

Conclusion

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1629615?utm_src=pdf-body-img
https://www.benchchem.com/product/b1629615?utm_src=pdf-body
https://www.benchchem.com/product/b1629615?utm_src=pdf-body-img
https://www.benchchem.com/product/b1629615?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1629615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


This technical guide has outlined the fundamental principles and a generalized experimental

approach for the synthesis and purification of C.I. Solvent Blue 3. The synthesis relies on the

high-temperature N-phenylation of rosaniline, while purification can be effectively achieved

through the selective extraction of the dye's color base. The provided protocols and workflows

offer a solid foundation for researchers and professionals working with this class of

triarylmethane dyes. Further optimization of reaction conditions and purification techniques may

be necessary to achieve specific purity and yield requirements for advanced applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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